Cas no 84688-26-6 (Benzenebutanoic acid, a-oxo-, 1,1-dimethylethyl ester)

Benzenebutanoic acid, a-oxo-, 1,1-dimethylethyl ester structure
84688-26-6 structure
Product Name:Benzenebutanoic acid, a-oxo-, 1,1-dimethylethyl ester
CAS No:84688-26-6
MF:C14H18O3
MW:234.290924549103
CID:666449
PubChem ID:14187456
Update Time:2025-04-19

Benzenebutanoic acid, a-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, a-oxo-, 1,1-dimethylethyl ester
    • SSNXHHIKGMYSIV-UHFFFAOYSA-N
    • tert-butyl2-oxo-4-phenylbutanoate
    • t-butyl 2-oxo-4-phenylbutyrate
    • SCHEMBL7060693
    • tert-butyl 2-oxo-4-phenylbutanoate
    • 84688-26-6
    • Inchi: 1S/C14H18O3/c1-14(2,3)17-13(16)12(15)10-9-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3
    • InChI Key: SSNXHHIKGMYSIV-UHFFFAOYSA-N
    • SMILES: O(C(C(CCC1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 234.125594432g/mol
  • Monoisotopic Mass: 234.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 43.4Ų
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